4-[1-(cyclopentylcarbonyl)-3-pyrrolidinyl]-1-(2-phenylethyl)piperidine

• IUPAC Name: cyclopentyl-[3-[1-(2-phenylethyl)piperidin-4-yl]pyrrolidin-1-yl]methanone
• InChI: InChI=1S/C23H34N2O/c26-23(21-8-4-5-9-21)25-17-13-22(18-25)20-11-15-24(16-12-20)14-10-19-6-2-1-3-7-19/h1-3,6-7,20-22H,4-5,8-18H2
• InChI Key: FKGORLHZPZDBKF-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)C(=O)N2CCC(C2)C3CCN(CC3)CCC4=CC=CC=C4
• Molecular Formula: C23H34N2O
• Molecular Weight: 354.5 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds involves the optimization of lipophilic substitution within a series of 4-benzyl-1-(7H-pyrrolo[2,3-d]pyrimidin-4-yl)piperidin-4-amines. Protodeboronation of pinacol boronic esters, which are highly valuable building blocks in organic synthesis, has also been reported.

Molecular Structure Analysis

The molecular structure of similar compounds, such as 4-(1-Pyrrolidinyl)piperidine, has been studied. The structure of these compounds can be modified by varying the linker group between the piperidine and the lipophilic substituent.

Chemical Reactions Analysis

The chemical reactions involving similar compounds have been studied. For instance, compounds containing 4-amino-4-benzylpiperidines undergo metabolism in vivo, leading to rapid clearance and low oral bioavailability. Protodeboronation of pinacol boronic esters is another reaction that has been reported.

Mechanism of Action

Compounds similar to “4-[1-(cyclopentylcarbonyl)-3-pyrrolidinyl]-1-(2-phenylethyl)piperidine” have been found to inhibit Protein Kinase B (PKB or Akt), a key component in the phosphatidylinositol-3 kinase (PI3K) signaling pathway. These compounds have been found to modulate biomarkers of signaling through PKB in vivo and strongly inhibit the growth of human tumor xenografts in nude mice.